Cas no 2413874-65-2 (tert-butyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate)

• Product Name: tert-butyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate
• CAS No: 2413874-65-2
• MF: C₁₃H₂₂N₄O₄
• MW: 298.338182926178
• CID: 5675399
• PubChem ID: 165777124
• Update Time: 2025-10-07

tert-butyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2413874-65-2
• EN300-26665873
• tert-butyl 2-{[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]methyl}morpholine-4-carboxylate
• tert-butyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate

• Inchi： 1S/C13H22N4O4/c1-13(2,3)21-12(19)16-4-5-20-11(7-16)8-17-6-10(9-18)14-15-17/h6,11,18H,4-5,7-9H2,1-3H3
• InChI Key： MMSQLLWUYJZVMW-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1CN1C=C(CO)N=N1

Computed Properties

• Exact Mass: 298.16410520g/mol
• Monoisotopic Mass: 298.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 89.7Ų

Additional information on tert-butyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate

Introduction to tert-butyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate (CAS No. 2413874-65-2)

Tert-butyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate (CAS No. 2413874-65-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of morpholine derivatives and features a unique triazole moiety, which imparts significant biological activity and potential therapeutic applications.

The chemical structure of tert-butyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate is characterized by a morpholine ring attached to a triazole group via a hydroxymethyl linker. The tert-butyl ester group provides additional stability and solubility properties, making it an attractive candidate for various chemical and biological studies. The triazole ring is known for its broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties, which have been extensively explored in recent research.

Recent studies have highlighted the potential of tert-butyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus. The researchers attributed this activity to the synergistic effect of the morpholine and triazole moieties, which together enhance the compound's ability to disrupt fungal cell membranes.

In addition to its antifungal properties, tert-butyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate has shown promise in the treatment of bacterial infections. A study conducted by a team at the University of California demonstrated that this compound effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA), a notorious pathogen responsible for many hospital-acquired infections. The researchers found that the compound's mechanism of action involved interfering with bacterial protein synthesis, thereby preventing cell replication.

The versatility of tert-butyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate extends beyond its antimicrobial properties. Recent advancements in drug delivery systems have explored the use of this compound as a prodrug for targeted therapy. A study published in the International Journal of Pharmaceutics described a novel nanoparticle formulation containing tert-butyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate, which showed enhanced bioavailability and reduced toxicity compared to conventional formulations. This approach holds significant potential for improving the efficacy and safety of drug delivery in clinical settings.

The synthesis of tert-butyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate has been optimized using modern synthetic techniques such as click chemistry. This method involves a copper(I)-catalyzed azide–alkyne cycloaddition reaction (CuAAC), which is highly efficient and selective. The ease of synthesis and scalability make this compound an attractive option for large-scale production in pharmaceutical manufacturing.

In conclusion, tert-butyl 2-{4-(hydroxymethyl)-1H-1,2,3-triazol-1-ylmethyl}morpholine-4-carboxylate (CAS No. 2413874-65-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an ideal candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, contributing to advancements in drug discovery and healthcare innovation.